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Compound of Interest

Compound Name: UAB30

Cat. No.: B1682669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of UAB30's selectivity for the Retinoid X

Receptor (RXR) over the Retinoic Acid Receptor (RAR). The following sections present

experimental data, detailed protocols for key assays, and visualizations of the relevant

signaling pathways and experimental workflows to objectively evaluate UAB30's receptor

preference.

Quantitative Analysis of Receptor Binding and
Activation
UAB30 has been developed as a selective RXR agonist with significantly reduced activity

towards RARs. This selectivity is crucial for minimizing off-target effects and associated

toxicities observed with non-selective retinoids. The following table summarizes the available

quantitative data for UAB30 and includes the well-characterized RXR-selective agonist,

Bexarotene, for comparison.
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Compound Receptor Parameter Value (nM) Reference

UAB30 RXR Kd 26 [1]

RXR EC50 86 [1]

RAR Binding Activity Significantly low [2]

RAR
Transcriptional

Activity

Little to no

activity
[3]

Bexarotene RXR Kd 24 [1]

RXR EC50 32 [1]

RAR Activation
Avoids significant

activation
[4]

Note: A direct Kd or EC50 value for UAB30 on RAR is not readily available in the literature,

which is consistent with its reported low affinity and minimal activity at this receptor. The

selectivity of UAB30 for RXRs over RARs is attributed to steric effects that hinder its ability to

bind to the RAR ligand-binding domain[3].

Signaling Pathways
The following diagrams illustrate the canonical signaling pathways for RXR homodimers and

RXR-RAR heterodimers.
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Caption: RXR Homodimer Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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